Ethyl 4-chloro-3-cyanophenylcarbamate

• Molecular Formula: C10H9ClN2O2
• Molecular Weight: 224.64 g/mol
• IUPAC Name: ethyl N-(4-chloro-3-cyanophenyl)carbamate
• InChI: InChI=1S/C10H9ClN2O2/c1-2-15-10(14)13-8-3-4-9(11)7(5-8)6-12/h3-5H,2H2,1H3,(H,13,14)
• InChI Key: PIOMNRGYZKEWLD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NC1=CC(=C(C=C1)Cl)C#N

Description

Ethyl 4-chloro-3-cyanophenylcarbamate is a useful research compound. Its molecular formula is C10H9ClN2O2 and its molecular weight is 224.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of ethyl chloroformate (3.68 g) in methylene chloride (5 ml) is added dropwise in about 20 minutes to a mixture of 5-amino-2-chlorobenzonitrile (5.2 g) and pyridine (2.77 g) in methylene chloride (75 ml), cooled to 0° C. and maintained in an inert atmosphere. At the end of the addition, the solution is stirred for 1 hour at 0° C. and is then brought to room temperature. At the end of the reaction, the mixture is poured into water (100 ml) and extracted with methylene chloride (2×80 ml); the organic phase is washed with water (2×80 ml), dried with sodium sulphate and concentrated under vacuum. 7.2 g of product are obtained.